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Compound of Interest

Compound Name: Fmoc-Glu(OcHx)-OH

Cat. No.: B613425 Get Quote

An In-depth Technical Guide to Fmoc-Glu(OcHx)-OH
For Researchers, Scientists, and Drug Development Professionals

Fmoc-Glu(OcHx)-OH, or N-α-Fmoc-L-glutamic acid γ-cyclohexyl ester, is a pivotal amino acid

derivative utilized in solid-phase peptide synthesis (SPPS). Its unique structural features,

including the acid-labile Fmoc protecting group and the cyclohexyl ester on the side chain, offer

distinct advantages in the synthesis of complex peptides for research and therapeutic

development. This guide provides a comprehensive overview of its chemical properties,

applications, and a detailed protocol for its use in peptide synthesis.

Chemical Structure and Properties
Fmoc-Glu(OcHx)-OH is a derivative of L-glutamic acid. The alpha-amino group is protected by

a fluorenylmethyloxycarbonyl (Fmoc) group, and the gamma-carboxyl group of the side chain is

protected as a cyclohexyl ester.

Chemical Formula: C₂₆H₂₉NO₆[1][2]

Chemical Structure:
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Resin with Free Amino Group Fmoc Deprotection
(e.g., 20% Piperidine in DMF)

Expose N-terminus

Washing Step
(e.g., DMF)

Coupling of Fmoc-Glu(OcHx)-OH
(with activating agents like HBTU/DIEA) Washing Step

(e.g., DMF)

Peptide Chain Elongated
by one Residue

Repeat for next
amino acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Peptide Synthesis Cycle

Cleavage and Purification

1. Resin Swelling

2. Fmoc Deprotection

3. Amino Acid Coupling
(Fmoc-Glu(OcHx)-OH)

4. Washing

Repeat for
next AA

5. Cleavage from Resin

After final AA

6. Precipitation in Ether

7. RP-HPLC Purification

Lyophilization

8. Lyophilization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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